Cas no 104777-60-8 (30-Noroleana-12,20(29)-dien-28-oicacid, 3-hydroxy-, (3b)-)

30-Noroleana-12,20(29)-dien-28-oicacid, 3-hydroxy-, (3b)- structure
104777-60-8 structure
Product Name:30-Noroleana-12,20(29)-dien-28-oicacid, 3-hydroxy-, (3b)-
CAS No:104777-60-8
MF:C29H44O3
MW:440.657869338989
CID:194934
PubChem ID:14036559
Update Time:2025-04-19

30-Noroleana-12,20(29)-dien-28-oicacid, 3-hydroxy-, (3b)- Chemical and Physical Properties

Names and Identifiers

    • 30-Noroleana-12,20(29)-dien-28-oicacid, 3-hydroxy-, (3b)-
    • akebonic acid
    • 4a(2H)-Picenecarboxylicacid, 1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydro-10-hydroxy-6a,6b,9,9,12a-pentamethyl-2-methylene-,(4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-
    • Akebonoic acid
    • 30-Noroleana-12,20(29)-dien-28-oic acid, 3-hydroxy-, (3beta)-
    • Q27137930
    • FG4NSA90TQ
    • 30-NOROLEANA-12,20(29)-DIEN-28-OIC ACID, 3-HYDROXY-, (3.BETA.)-
    • UNII-FG4NSA90TQ
    • CHEMBL1835437
    • CHEBI:69588
    • 4a(2H)-Picenecarboxylic acid, 1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydro-10-hydroxy-6a,6b,9,9,12a-pentamethyl-2-methylene-, (4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-
    • 104777-60-8
    • (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-hydroxy-6a,6b,9,9,12a-pentamethyl-2-methylidene-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
    • Inchi: 1S/C29H44O3/c1-18-9-14-29(24(31)32)16-15-27(5)19(20(29)17-18)7-8-22-26(4)12-11-23(30)25(2,3)21(26)10-13-28(22,27)6/h7,20-23,30H,1,8-17H2,2-6H3,(H,31,32)/t20-,21-,22+,23-,26-,27+,28+,29-/m0/s1
    • InChI Key: XWVVPZWKCNXREE-VSQYQUPVSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(=C)C[C@H]4C3=CC[C@@H]12

Computed Properties

  • Exact Mass: 440.32922
  • Monoisotopic Mass: 440.32904526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 1
  • Complexity: 885
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
  • LogP: 6.76360
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